2-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C19H17N5O/c1-13-20-15-6-2-3-7-16(15)24(13)14-11-22(12-14)18-10-19(25)23-9-5-4-8-17(23)21-18/h2-10,14H,11-12H2,1H3
• InChI Key: KHHNDIROAUBFAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C4=CC(=O)N5C=CC=CC5=N4
• Molecular Formula: C19H17N5O
• Molecular Weight: 331.4 g/mol

Description

The compound “2-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]pyrido[1,2-a]pyrimidin-4-one” is a complex organic molecule that contains several heterocyclic rings, including a benzimidazole and a pyrimidine. These types of structures are often found in biologically active compounds, including many drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzimidazole and pyrimidine rings. The benzimidazole ring could be formed through condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. The pyrimidine ring could be formed through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzimidazole and pyrimidine rings, as well as the azetidine ring and the methyl group attached to the benzimidazole.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the benzimidazole ring might undergo reactions typical of aromatic compounds, while the azetidine ring might undergo reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the benzimidazole, pyrimidine, and azetidine rings, as well as the methyl group. For example, the compound might be expected to have a relatively high melting point and boiling point due to the presence of the aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Benzimidazole derivatives have been reported to have a wide range of biological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.